6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H12N4OS
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 6-(3-methyl-1-benzofuran-2-yl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H12N4OS/c1-11-13-9-5-6-10-14(13)23-15(11)17-21-22-16(19-20-18(22)24-17)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: SEFWFFTWFZLUJG-UHFFFAOYSA-N
• SMILES: CC1=C(OC2=CC=CC=C12)C3=NN4C(=NN=C4S3)C5=CC=CC=C5

Description

6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been the subject of several studies investigating its synthesis, mechanism of action, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound may exert its biological effects by inhibiting certain enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits several biochemical and physiological effects. This compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines. It has also been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. In addition, this compound has been shown to exhibit antimicrobial activity against several bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential as a therapeutic agent and its ability to fluoresce, making it useful in bioimaging studies. However, the limitations of using this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of future research is the optimization of the synthesis method to improve the yield and purity of the final product. Another area of research is the investigation of the mechanism of action of this compound to better understand its biological effects. Additionally, this compound could be further investigated for its potential as a therapeutic agent in the treatment of inflammatory diseases, cancer, and microbial infections. Finally, research could be conducted to develop new derivatives of this compound with improved solubility and reduced toxicity.
In conclusion, 6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in several areas of scientific research. Its synthesis method has been optimized, and it has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activity. However, further research is needed to fully understand its mechanism of action and potential as a therapeutic agent.

Synthesis Methods

The synthesis of 6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-methyl-1-benzofuran-2-carboxylic acid hydrazide with phenyl isothiocyanate in the presence of a base. This reaction results in the formation of the intermediate compound, which is then cyclized to form the final product. The synthesis of this compound has been optimized by several researchers to improve the yield and purity of the final product.

Scientific Research Applications

6-(3-Methyl-1-benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated for its potential application in several areas of scientific research. This compound has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activity. It has also been investigated for its potential as a fluorescent probe in bioimaging studies.